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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
structure, and applications of 5-Bromouridine 5'-triphosphate (5-BrUTP) sodium salt. This
valuable research tool is instrumental in the study of RNA synthesis and metabolism, offering
insights into gene expression and cellular functions.

Core Chemical Properties and Structure

5-BrUTP sodium salt is a halogenated analog of uridine triphosphate (UTP). The bromine
atom at the 5-position of the uracil base allows for its effective incorporation into nascent RNA
transcripts by RNA polymerases. This modification enables the subsequent detection of newly
synthesized RNA using specific antibodies, making it a cornerstone of various molecular
biology techniques.

Chemical Structure

The chemical structure of 5-BrUTP sodium salt is depicted below, alongside its standard
representations.
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SMILES: O[C@ @H]1--INVALID-LINK----INVALID-LINK--O[C@H]1N2C=C(Br)C(NC2=0)=0.

[Na+].[Na+].[Na+][]

InChl: INChl=1S/C9H14BrN2015P3.3Na/c10-3-1-12(9(16)11-7(3)15)8-6(14)5(13)4(25-8)2-24-
29(20,21)27-30(22,23)26-28(17,18)19:;:/n1,4-6,8,13-14H,2H2,(H,20,21)(H,22,23)(H,11,15,16)
(H2,17,18,19);;:/q;3*+1/p-3/t4-,5-,6-,8-;;;/m1.../s1[1]

Physicochemical and Handling Properties

A summary of the key quantitative data for 5-BrUTP sodium salt is presented in the table

below for easy reference and comparison.

Property Value Reference(s)
5-BrUTP, 5-Bromouridine 5'-
Synonyms (tetrahydrogen triphosphate), [1]

trisodium salt

Molecular Formula

CoH11BrN201s5P3 » 3Na

[1]

Formula Weight

629.0 g/mol

[1]

Purity 293% - 298% [2][3]
White to off-white crystalline
Appearance _ [1]2][4]
solid or powder
10 mg/mL in PBS (pH 7.2),
- 33.33 mg/mL in H20 (may
Solubility [11[2][4][5]

require sonication), 50 mg/mL

in water

UV Absorbance (Amax)

210 nm, 278-280 nm

[1](6]

Storage Conditions

-20°C, sealed, away from

[1]14]

moisture
Stability > 4 years at -20°C [1]
CAS Number 161848-60-8 (4116171
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Experimental Applications and Protocols

5-BrUTP sodium salt is a versatile tool for labeling newly synthesized RNA, enabling
researchers to study transcription dynamics. Its incorporation into RNA allows for visualization
and quantification of transcriptional activity in various experimental settings.

In Situ Labeling of Nascent RNA and Immunodetection

This method allows for the visualization of transcription sites within cells.

Experimental Workflow:
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Workflow for In Situ Labeling of Nascent RNA with 5-BrUTP
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Caption: Workflow for In Situ RNA Labeling.

Detailed Protocol:
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e Cell Preparation: Culture cells on coverslips to 50-70% confluency.[1][7]

o Permeabilization: Wash cells with PBS and permeabilize with a detergent like digitonin or
Triton X-100 to allow entry of 5-BrUTP. The optimal detergent concentration should be
determined empirically for each cell type.[1]

e Labeling: Incubate the permeabilized cells with a transcription buffer containing 5-BrUTP
(typically 0.2-1 mM) for a defined period (e.g., 5-60 minutes) at 37°C.[7]

» Fixation: Stop the reaction by washing with PBS and fixing the cells with a suitable fixative,
such as 2% paraformaldehyde, for 15 minutes at room temperature.[1][7]

e Immunostaining:
o Permeabilize the nuclear membrane with Triton X-100 if not done previously.

o Incubate with a primary monoclonal antibody against bromodeoxyuridine (anti-BrdU),
which also recognizes BrUTP-labeled RNA.

o Wash and incubate with a fluorescently labeled secondary antibody.

e Microscopy: Mount the coverslips and visualize the sites of RNA synthesis using
fluorescence microscopy.

Transcription Run-On (TRO) Assay

The TRO assay measures the transcriptional activity of genes in isolated nuclei.

Experimental Workflow:
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Workflow for Transcription Run-On (TRO) Assay using 5-BrUTP
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Caption: Workflow for TRO Assay.

Detailed Protocol:
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» Nuclei Isolation: Harvest cells and isolate nuclei using a suitable lysis buffer.

e Run-On Reaction: Resuspend the isolated nuclei in a transcription run-on buffer containing
ATP, CTP, GTP, and 5-BrUTP. Incubate for 5-15 minutes at 30-37°C to allow elongation of
initiated transcripts.[2][8]

* RNA Purification: Extract the total RNA from the nuclei using a method like Trizol extraction,
followed by DNase treatment to remove genomic DNA.[8]

e Immunoprecipitation: Affinity purify the BrUTP-labeled RNA using anti-BrdU antibody-
conjugated beads.[2]

e Analysis: The purified nascent RNA can then be analyzed by reverse transcription followed
by quantitative PCR (RT-gPCR) to measure the transcription of specific genes or by next-
generation sequencing (e.g., Bru-Seq) for a genome-wide analysis of transcriptional activity.

[9]

Labeling of Nascent Viral RNA

This technique is used to study the replication and transcription of viruses within host cells.

Logical Relationship Diagram:
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Logic for Differentiating Viral and Host RNA Synthesis
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Caption: Differentiating Viral and Host RNA Synthesis.

Detailed Protocol:

« Infection and Treatment: Infect host cells with the virus of interest. To specifically label viral
RNA, host cell transcription can be inhibited using Actinomycin D, which intercalates into
DNA and blocks DNA-dependent RNA polymerases but not RNA-dependent RNA
polymerases used by many viruses.[4]
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e BrUTP Labeling: Introduce 5-BrUTP into the cells, often via transfection or by using a
hypotonic shift method to facilitate uptake. Incubate for a desired period to allow
incorporation into nascent viral RNA.[4][10]

o Fixation and Detection: Fix the cells and perform immunofluorescence staining with an anti-
BrdU antibody to visualize the sites of viral RNA synthesis.[4] This can be combined with
staining for viral proteins or cellular markers to study the localization of viral replication
complexes.

Conclusion

5-BrUTP sodium salt is an indispensable tool for the molecular biologist, providing a robust
and reliable method for labeling and analyzing newly synthesized RNA. The experimental
protocols outlined in this guide, from in situ visualization to genome-wide transcriptional
profiling, highlight the versatility of this compound in advancing our understanding of gene
regulation and cellular processes. Proper handling and storage, as detailed in the
physicochemical properties table, will ensure the longevity and performance of this critical
reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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